3-{[6-(4-Methylphenyl)pyridazin-3-YL]-amino}benzoic acid

• IUPAC Name: 3-[[6-(4-methylphenyl)pyridazin-3-yl]amino]benzoic acid
• InChI: InChI=1S/C18H15N3O2/c1-12-5-7-13(8-6-12)16-9-10-17(21-20-16)19-15-4-2-3-14(11-15)18(22)23/h2-11H,1H3,(H,19,21)(H,22,23)
• InChI Key: ILPKJCCKFNAVJR-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C2=NN=C(C=C2)NC3=CC=CC(=C3)C(=O)O
• Molecular Formula: C18H15N3O2
• DSSTOX Substance ID: DTXSID201205382
• Molecular Weight: 305.3 g/mol
• CAS RN: 1119451-55-6

Description

“3-{[6-(4-Methylphenyl)pyridazin-3-YL]-amino}benzoic acid” is a chemical compound with the molecular formula C18H15N3O2 and a molecular weight of 305.33. It is a derivative of benzoic acid, which is characterized by the presence of a pyridazin-3-yl group attached to the amino group at the 3rd position of the benzoic acid.

Synthesis Analysis

The synthesis of such compounds often involves the use of heterocyclic scaffolds, many of which contain nitrogen. The pyrrolidine ring, a five-membered nitrogen heterocycle, is widely used by medicinal chemists to obtain compounds for the treatment of human diseases. The synthetic strategies used can involve ring construction from different cyclic or acyclic precursors, or functionalization of preformed pyrrolidine rings.

Molecular Structure Analysis

The molecular structure of this compound is characterized by a benzoic acid core, with an amino group at the 3rd position. This amino group is further substituted with a pyridazin-3-yl group, which itself is substituted with a 4-methylphenyl group at the 6th position.

Scientific Research Applications

• Corrosion Inhibition:

  • Pyridazine derivatives, including compounds similar to 3-{[6-(4-Methylphenyl)pyridazin-3-YL]-amino}benzoic acid, have been studied for their effectiveness in inhibiting the corrosion of mild steel in acidic environments. These compounds act as mixed-type inhibitors, impacting the electrochemical dissolution of steel, and their efficiency increases with concentration. The pyridazine ring plays a crucial role in the chemical interaction with mild steel, suggesting potential applications in corrosion protection (Mashuga, Olasunkanmi, & Ebenso, 2017).

• Heterocyclic Synthesis:

  • Compounds structurally related to this compound have been used in synthesizing various heterocyclic systems, indicating their potential in creating a range of novel chemical compounds. These synthetic processes involve cyclization and condensation reactions, underscoring the versatility of pyridazine derivatives in chemical synthesis (Toplak, Svete, Grdadolnik, & Stanovnik, 1999).

• Antimicrobial Research:

  • Arylhydrazones of p-aminobenzoic acid hydrazide, closely related to the chemical structure , have been synthesized and evaluated for antimicrobial activity. These compounds, including the prototype benzoic acid p-amino-[(4-fluorophenyl)methylene]hydrazide, show potential as antimicrobial agents, indicating a similar possibility for this compound (Komurcu, Rollas, Ulgen, Gorrod, & Çevikbaş, 1995).

• Anticonvulsant Activity:

  • Derivatives of pyridazinone, which share a structural resemblance to this compound, have been synthesized and tested for anticonvulsant activity. This suggests potential research applications in developing new anticonvulsant drugs (Samanta, Asif, Pooja, Garg, Sharma, & Singh, 2011).